Cas no 105738-41-8 (L-Threoninamide, L-valyl-L-histidyl-L-leucyl-N-(5-carboxypentyl)-)

• Product Name: L-Threoninamide, L-valyl-L-histidyl-L-leucyl-N-(5-carboxypentyl)-
• CAS No: 105738-41-8
• MF: C₂₇H₄₇N₇O₇
• MW: 581.704786539078
• CID: 1163346
• Update Time: 2024-07-26

L-Threoninamide, L-valyl-L-histidyl-L-leucyl-N-(5-carboxypentyl)- Chemical and Physical Properties

Names and Identifiers

• L-Threoninamide, L-valyl-L-histidyl-L-leucyl-N-(5-carboxypentyl)-
• L-Threoninamide, L-valyl-L-histidyl-L-leucyl-N-(5-carboxypentyl)- (9CI)

• Inchi： 1S/C27H47N7O7/c1-15(2)11-20(27(41)34(23(17(5)35)24(29)38)10-8-6-7-9-21(36)37)33-25(39)19(12-18-13-30-14-31-18)32-26(40)22(28)16(3)4/h13-17,19-20,22-23,35H,6-12,28H2,1-5H3,(H2,29,38)(H,30,31)(H,32,40)(H,33,39)(H,36,37)/t17-,19+,20+,22+,23+/m1/s1
• InChI Key： YHYDTGJZCHYSQH-ATPUAQIGSA-N
• SMILES： C(N)(=O)[C@H]([C@H](O)C)N(C(=O)[C@H](CC(C)C)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](C(C)C)N)CCCCCC(O)=O

Computed Properties

• Exact Mass: 581.35401

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 1019.4±65.0 °C(Predicted)
• PSA: 228.63
• pka: 4.74±0.10(Predicted)